Cas no 2097936-43-9 (1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione)

• Product Name: 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione
• CAS No: 2097936-43-9
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 5913739
• PubChem ID: 126854558
• Update Time: 2025-08-03

1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione
• F6442-6413
• 2097936-43-9
• 1-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-5-phenylpentane-1,5-dione
• AKOS032457230
• 1-{4-methoxy-[1,4'-bipiperidine]-1'-yl}-5-phenylpentane-1,5-dione

• Inchi： 1S/C22H32N2O3/c1-27-20-12-16-23(17-13-20)19-10-14-24(15-11-19)22(26)9-5-8-21(25)18-6-3-2-4-7-18/h2-4,6-7,19-20H,5,8-17H2,1H3
• InChI Key： BDKYFODITYJNKJ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCN(C(CCCC(C2C=CC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 372.24129289g/mol
• Monoisotopic Mass: 372.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione

Comprehensive Overview of 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione (CAS No. 2097936-43-9)

1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione (CAS No. 2097936-43-9) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique bipiperidine backbone coupled with a phenylpentane-dione moiety, making it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive molecules.

The compound's 4-methoxy-1,4'-bipiperidine segment is notable for its ability to enhance solubility and bioavailability, addressing a common challenge in drug development. Meanwhile, the 5-phenylpentane-1,5-dione group contributes to its electrophilic properties, which are critical for covalent binding to target proteins. This dual functionality positions CAS 2097936-43-9 as a versatile scaffold for designing next-generation therapeutics, especially in oncology and neurology.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione. Machine learning models frequently identify such structures as high-value targets due to their balanced lipophilicity and hydrogen-bonding capacity. These properties align with the industry's focus on fragment-based drug design (FBDD), where smaller molecular fragments are optimized for potency and selectivity.

From a synthetic chemistry perspective, the preparation of CAS 2097936-43-9 involves multi-step reactions, including amidation and Mannich-type condensations. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to improve yields and reduce reaction times. These innovations cater to the growing demand for green chemistry solutions, a topic frequently searched by professionals in the field.

Analytical characterization of this compound typically employs LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, ensuring high purity for research applications. Its stability under physiological conditions has also been investigated, with studies suggesting compatibility with oral administration routes—a key consideration for preclinical development.

In the context of personalized medicine, 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione exemplifies how tailored molecular architectures can address unmet medical needs. Discussions in forums and publications often link such compounds to precision oncology, where patient-specific mutations are targeted. This aligns with Google searches for "small molecule cancer therapeutics 2024" and "novel kinase inhibitors," reflecting widespread interest in the field.

Beyond therapeutics, the compound's fluorescence properties have sparked exploration in diagnostic imaging. Its conjugated diketone system may serve as a molecular probe for detecting enzyme activity in real-time—an application gaining traction in biomarker research.

Regulatory considerations for CAS 2097936-43-9 emphasize compliance with REACH and ICH guidelines, particularly regarding impurity profiling. These aspects are frequently queried in regulatory databases, underscoring the compound's transition from research to potential clinical evaluation.

As the scientific community continues to explore structure-activity relationships (SAR) of bipiperidine derivatives, this compound remains a focal point for medicinal chemistry optimization. Its patent landscape reveals active filings in combination therapies, suggesting broad applicability across therapeutic areas.

In summary, 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-5-phenylpentane-1,5-dione represents a convergence of innovative drug design and cutting-edge synthetic methodologies. Its multifaceted profile addresses contemporary challenges in drug delivery, target engagement, and diagnostic utility, making it a compelling subject for ongoing research and development.